2-[(5Z)-5-[(E)-3-(furan-2-yl)prop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-3-methylbutanoic acid

• Molecular Formula: C15H15NO4S2
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 2-[(5Z)-5-[(E)-3-(furan-2-yl)prop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-3-methylbutanoic acid
• InChI: InChI=1S/C15H15NO4S2/c1-9(2)12(14(18)19)16-13(17)11(22-15(16)21)7-3-5-10-6-4-8-20-10/h3-9,12H,1-2H3,(H,18,19)/b5-3+,11-7-
• InChI Key: VXDQDIVHBFUZKI-PGACXJNKSA-N
• Isomeric SMILES: CC(C)C(C(=O)O)N1C(=O)/C(=C/C=C/C2=CC=CO2)/SC1=S
• Canonical SMILES: CC(C)C(C(=O)O)N1C(=O)C(=CC=CC2=CC=CO2)SC1=S

Description

• This compound belongs to the class of thiazolidine derivatives and features a complex structure with both sulfur and nitrogen atoms.
• Its systematic name is 2-[(5Z)-5-[(E)-3-(furan-2-yl)prop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-3-methylbutanoic acid .
• The compound’s functional groups include a furan ring, a thiazolidine ring, and a carboxylic acid group.
• It has potential applications in various fields due to its unique structure and properties.

Preparation Methods

• Unfortunately, specific synthetic routes and reaction conditions for this compound are not readily available in the literature. researchers often use multistep organic synthesis to create complex molecules like this one.
• Industrial production methods may involve modifications of existing synthetic pathways or novel approaches tailored to large-scale production.

Chemical Reactions Analysis

• The compound likely undergoes various reactions due to its functional groups:

  Oxidation: The furan ring could be oxidized under appropriate conditions.

  Reduction: Reduction of the carbonyl group or the thiazolidine ring might be possible.

  Substitution: The carboxylic acid group could participate in substitution reactions.

• Common reagents and conditions would depend on the specific reaction type and desired modifications.
• Major products could include derivatives with altered functional groups or stereochemistry.

Scientific Research Applications

Chemistry: Researchers may study its reactivity, stability, and potential as a building block for other compounds.

Biology: Investigations into its biological activity, such as enzyme inhibition or receptor binding, could be relevant.

Medicine: It might serve as a lead compound for drug development, targeting specific diseases or pathways.

Industry: Applications in materials science, catalysis, or organic electronics are possible.

Mechanism of Action

• Unfortunately, information on the specific mechanism of action for this compound is not readily available.
• Further research would be needed to understand its interactions with biological targets and pathways.

Comparison with Similar Compounds

• While I don’t have direct information on similar compounds, researchers would likely compare this compound’s structure, reactivity, and properties with related thiazolidine derivatives.
• Exploring databases and scientific literature could reveal analogous compounds for comparison.

Remember that this compound’s detailed investigation would require access to specialized databases and research articles